molecular formula C17H22N4O2 B8440739 6-Ethyl-5-[4-phenylmethyl]-1-piperazinyl-2,4(1H,3H)-pyrimidinedione

6-Ethyl-5-[4-phenylmethyl]-1-piperazinyl-2,4(1H,3H)-pyrimidinedione

Cat. No.: B8440739
M. Wt: 314.4 g/mol
InChI Key: OVGGYPMEPRBIIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Ethyl-5-[4-phenylmethyl]-1-piperazinyl-2,4(1H,3H)-pyrimidinedione is a useful research compound. Its molecular formula is C17H22N4O2 and its molecular weight is 314.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H22N4O2

Molecular Weight

314.4 g/mol

IUPAC Name

5-(4-benzylpiperazin-1-yl)-6-ethyl-1H-pyrimidine-2,4-dione

InChI

InChI=1S/C17H22N4O2/c1-2-14-15(16(22)19-17(23)18-14)21-10-8-20(9-11-21)12-13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H2,18,19,22,23)

InChI Key

OVGGYPMEPRBIIU-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=O)NC(=O)N1)N2CCN(CC2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 57.0 g (0.260 mole) of 5-bromo-6-ethyl-2,4(1H,3H)pyrimidinedione and 26.6 g (0.286 mole) of anhydrous potassium fluoride in 176 ml (1 mole) of 1-benzylpiperazine was heated under reflux at 140° C. for four hours and cooled. The reaction mixture was poured into 1000 ml of ice water. The solid was collected and washed with water. Recrystallization from N,N dimethylformamide and drying in vacuo at 59° C. for 16 hours gave the product as an off-white solid; mp 255°-256° C.
Name
5-bromo-6-ethyl-2,4(1H,3H)pyrimidinedione
Quantity
57 g
Type
reactant
Reaction Step One
Quantity
26.6 g
Type
reactant
Reaction Step One
Quantity
176 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
1000 mL
Type
solvent
Reaction Step Two

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